Cas no 2165875-63-6 (trans-4-ethyl(2-hydroxyethyl)aminooxolan-3-ol)

• Product Name: trans-4-ethyl(2-hydroxyethyl)aminooxolan-3-ol
• CAS No: 2165875-63-6
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5982422
• PubChem ID: 126846591
• Update Time: 2025-07-09

trans-4-ethyl(2-hydroxyethyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-ethyl(2-hydroxyethyl)aminooxolan-3-ol
• 3-Furanol, 4-[ethyl(2-hydroxyethyl)amino]tetrahydro-, (3S,4R)-
• 2165875-63-6
• (3S,4R)-4-[ethyl(2-hydroxyethyl)amino]oxolan-3-ol
• (3S,4R)-4-(Ethyl(2-hydroxyethyl)amino)tetrahydrofuran-3-ol
• trans-4-[ethyl(2-hydroxyethyl)amino]oxolan-3-ol
• F6545-4775
• starbld0006124
• AKOS040823228

• Inchi： 1S/C8H17NO3/c1-2-9(3-4-10)7-5-12-6-8(7)11/h7-8,10-11H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： XOYOHLCVMFWXRY-HTQZYQBOSA-N
• SMILES： O1C[C@@H](N(CC)CCO)[C@H](O)C1

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 339.9±42.0 °C(Predicted)
• pka: 14.09±0.40(Predicted)

Additional information on trans-4-ethyl(2-hydroxyethyl)aminooxolan-3-ol

trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol: A Comprehensive Overview

trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol is a compound with the CAS number 2165875-63-6, which has garnered significant attention in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which includes an oxolane ring system, an ethyl group, and a hydroxyethylamine substituent. The trans configuration of the molecule plays a crucial role in its physical and chemical properties, making it a subject of interest for researchers exploring its potential applications.

The synthesis of trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol involves a series of carefully designed reactions that highlight the importance of stereochemistry in organic synthesis. Recent studies have focused on optimizing the reaction conditions to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed enantioselective catalysis techniques to synthesize this compound with high enantiomeric excess, which is essential for its use in chiral recognition studies.

One of the most promising applications of trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization, enabling the creation of derivatives with diverse properties. For example, by modifying the hydroxyethylamine group, researchers have developed compounds with enhanced solubility and bioavailability, making them suitable for pharmaceutical applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol. Using density functional theory (DFT), scientists have modeled the molecule's behavior under various conditions, revealing its propensity to form hydrogen bonds and participate in nucleophilic reactions. These findings have been instrumental in guiding experimental studies aimed at exploiting its reactivity in organic transformations.

In addition to its chemical significance, trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol has also been studied for its potential in materials science. Its ability to form supramolecular assemblies has led to investigations into its use as a component in self-healing polymers and stimuli-responsive materials. Researchers have demonstrated that incorporating this compound into polymer networks can enhance their mechanical properties and responsiveness to external stimuli such as temperature and pH.

The biological activity of trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol has also been a topic of recent research. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. Furthermore, its ability to interact with biomolecules such as DNA has opened up new avenues for exploring its role in gene therapy and diagnostics.

In conclusion, trans-4-Ethyl(2-Hydroxyethyl)Aminooxolan-3-Ol is a versatile compound with a wealth of opportunities for exploration and application. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of this compound's properties and potential uses, it is likely to play an increasingly important role in shaping the future of chemistry and materials science.